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Compound of Interest

Compound Name:
Tert-butyl 1-aminocyclopentane-1-

carboxylate

CAS No.: 120225-90-3

Cat. No.: B045180

Get Quote

Tert-butyl 1-aminocyclopentane-1-carboxylate is a non-proteinogenic amino acid derivative

that has garnered significant attention in the fields of organic synthesis and drug discovery. Its

structure uniquely combines a constrained cyclopentyl scaffold with a protected amine and a

carboxylic acid ester. The cyclopentane ring introduces conformational rigidity, a desirable trait

in drug design for optimizing binding affinity to biological targets. The tert-butoxycarbonyl (Boc)

protecting group on the amine and the tert-butyl ester on the carboxylate provide orthogonal

stability, allowing for selective chemical manipulation at other sites or sequential deprotection

under specific acidic conditions.[1][2] This guide provides a comprehensive overview of its

chemical properties, synthesis, reactivity, and applications, offering a technical resource for

researchers and drug development professionals.

Physicochemical and Structural Properties
The core identity of Tert-butyl 1-aminocyclopentane-1-carboxylate is defined by its

molecular structure and physical characteristics. These properties are fundamental for its

handling, reaction setup, and purification.
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Property Value Source

Molecular Formula C₁₀H₁₉NO₂ [3]

Molecular Weight 185.26 g/mol [3]

CAS Number 88785-57-9 N/A

Appearance
Typically a white to off-white

solid or crystalline powder

General chemical supplier

information

Solubility

Soluble in organic solvents like

Dichloromethane (DCM), Ethyl

Acetate, and Methanol

General laboratory experience

Storage

Store in a cool, dry place,

typically at 2-8°C, under an

inert atmosphere to prevent

degradation

[4]

Synthesis and Preparation
The most common and efficient synthesis of Tert-butyl 1-aminocyclopentane-1-carboxylate
involves the protection of the commercially available 1-aminocyclopentane-1-carboxylic acid.

The choice of the Boc group is strategic, providing robust protection under a wide range of non-

acidic conditions while being readily removable.

Workflow for Boc Protection
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Starting Materials

Reaction Purification & Product

1-Aminocyclopentane-
1-carboxylic Acid

Boc Protection Reaction
(Nucleophilic attack of amine on (Boc)₂O)

Room Temperature, 12-15 hours

Di-tert-butyl dicarbonate (Boc)₂O
Base (e.g., NaHCO₃, NaOH)
Solvent (e.g., 1,4-Dioxane/Water)

Acidification (to pH ~3-4)
Extraction with Ethyl Acetate

Tert-butyl 1-aminocyclopentane-
1-carboxylate

Click to download full resolution via product page

Caption: General workflow for the synthesis of the title compound.

Detailed Experimental Protocol: Synthesis
This protocol is adapted from standard procedures for the N-Boc protection of amino acids.[5]

Dissolution: To a stirred solution of 1-aminocyclopentanecarboxylic acid (1 equiv.) in a 1:1

mixture of 1,4-dioxane and water, add sodium bicarbonate (NaHCO₃, 3 equiv.). Stir until all

solids are dissolved.

Reagent Addition: Cool the mixture to 0°C in an ice bath. Add di-tert-butyl dicarbonate

((Boc)₂O, 1.2 equiv.) portion-wise or as a solution in 1,4-dioxane.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Progress can be monitored by Thin Layer Chromatography (TLC).

Initial Workup: After completion, wash the reaction mixture with a nonpolar solvent like

diethyl ether or ethyl acetate to remove unreacted (Boc)₂O and other impurities.

Acidification: Carefully acidify the aqueous layer with a 1N HCl solution to a pH of

approximately 3-4. This step protonates the carboxylate, making the product soluble in

organic solvents.
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Extraction: Extract the product from the aqueous layer using ethyl acetate (3 x volumes).

Final Steps: Combine the organic extracts, wash with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product,

which can be further purified by column chromatography or recrystallization if necessary.

Core Reactivity: A Guide to Deprotection and
Functionalization
The synthetic utility of Tert-butyl 1-aminocyclopentane-1-carboxylate stems from the

selective cleavage of its protecting groups. The Boc group is acid-labile, allowing for the

unmasking of the primary amine for further functionalization.

Boc Group Deprotection
The removal of the Boc group is a cornerstone reaction, typically achieved under anhydrous

acidic conditions.[1][6] This process generates a free amine, which is a versatile nucleophile for

subsequent reactions.

Boc-Protected Amine

Protonated Carbamate
Intermediate

+ H⁺

H⁺ (e.g., from TFA)

Spontaneous Cleavage

tert-butyl cation leaves

Free Amine (as salt) Isobutene + CO₂
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Caption: Mechanism of acid-catalyzed Boc deprotection.

Detailed Experimental Protocol: Boc Deprotection
Dissolution: Dissolve the Boc-protected amino ester (1 equiv.) in anhydrous dichloromethane

(DCM).

Acid Addition: Cool the solution to 0°C. Add trifluoroacetic acid (TFA, 5-10 equiv.) dropwise.

The use of excess acid ensures complete and rapid deprotection.

Reaction: Stir the reaction at room temperature for 1-3 hours. Monitor by TLC until the

starting material is fully consumed.

Workup: Concentrate the reaction mixture under reduced pressure to remove the excess

TFA and DCM. The resulting product is typically the TFA salt of the amine, which can be

used directly or neutralized.

Neutralization (Optional): To obtain the free amine, dissolve the residue in DCM and wash

with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the aqueous layer

is basic. Separate the organic layer, dry over Na₂SO₄, and concentrate to yield the

deprotected amine.

N-Acylation and Further Functionalization
Once the amine is deprotected, it can readily undergo a variety of reactions. N-acylation is a

common subsequent step, forming an amide bond which is a key structural motif in many

pharmaceuticals.
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Step 1: Deprotection

Step 2: Functionalization

Tert-butyl 1-aminocyclopentane-1-carboxylate

Acidic Conditions
(e.g., TFA in DCM)

1-Aminocyclopentane-
1-carboxylic acid

tert-butyl ester

N-Acylation
(R-COCl, Base)

N-Arylation
(Aryl-X, Pd-catalyst)

N-Acyl Product N-Aryl Product

Click to download full resolution via product page

Caption: Reactivity map showing deprotection and subsequent functionalization pathways.

Spectroscopic Characterization
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Structural confirmation of Tert-butyl 1-aminocyclopentane-1-carboxylate relies on standard

spectroscopic techniques. The following table summarizes the expected characteristic signals.

Technique Functional Group
Expected Chemical Shift /
Frequency

¹H NMR -C(CH₃)₃ (Boc & Ester) ~1.4 - 1.5 ppm (singlet, 9H)

-CH₂- (Cyclopentane) ~1.6 - 2.2 ppm (multiplets, 8H)

-NH- (Carbamate) ~5.0 ppm (broad singlet, 1H)

¹³C NMR -C(CH₃)₃ ~80-82 ppm

-C(CH₃)₃ ~28 ppm

Cyclopentane Carbons ~24, ~36, ~58 ppm

Carbonyl (C=O)
~155 ppm (Carbamate), ~174

ppm (Ester)

IR Spectroscopy N-H Stretch ~3350-3450 cm⁻¹

C-H Stretch (aliphatic) ~2850-3000 cm⁻¹

C=O Stretch (Ester) ~1730 cm⁻¹

C=O Stretch (Carbamate) ~1690 cm⁻¹

Applications in Drug Discovery
The primary value of Tert-butyl 1-aminocyclopentane-1-carboxylate is as a specialized

building block for creating novel chemical entities. Its incorporation into a lead molecule can

impart several beneficial properties:

Conformational Constraint: The cyclopentyl ring reduces the flexibility of a molecule, which

can lock it into a bioactive conformation, thereby increasing potency and selectivity for its

target.

Metabolic Stability: Non-natural amino acids are often more resistant to degradation by

proteases, which can improve the pharmacokinetic profile of peptide-based drugs.
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Vector for Diversity: The primary amine, once deprotected, serves as a key attachment point

for a wide range of chemical groups, enabling the rapid generation of compound libraries for

screening. This makes it a valuable intermediate in pharmaceutical synthesis.[7]

This scaffold is relevant in the development of protease inhibitors, receptor antagonists, and

other therapeutics where precise three-dimensional orientation is critical for activity.

Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed when handling

Tert-butyl 1-aminocyclopentane-1-carboxylate.

General Hazards: While specific toxicity data is limited, compounds of this class may cause

skin and serious eye irritation.[8] Inhalation of dust should be avoided.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation

exposure. Avoid generating dust.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

strong acids and oxidizing agents.

Always consult the most current Safety Data Sheet (SDS) from the supplier before use.
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in-modern-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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